![molecular formula C9H10BrN3 B6217462 (1S)-1-{6-bromoimidazo[1,2-a]pyridin-2-yl}ethan-1-amine CAS No. 2757961-50-3](/img/no-structure.png)
(1S)-1-{6-bromoimidazo[1,2-a]pyridin-2-yl}ethan-1-amine
Overview
Description
(1S)-1-{6-bromoimidazo[1,2-a]pyridin-2-yl}ethan-1-amine is a useful research compound. Its molecular formula is C9H10BrN3 and its molecular weight is 240.10 g/mol. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1S)-1-{6-bromoimidazo[1,2-a]pyridin-2-yl}ethan-1-amine involves the synthesis of the imidazo[1,2-a]pyridine ring system followed by the introduction of the bromine substituent and the final addition of the amine group to the ethyl chain.", "Starting Materials": [ "2-aminopyridine", "ethyl bromide", "sodium hydride", "copper(I) iodide", "N,N-dimethylformamide", "acetic acid", "hydrogen peroxide", "sodium hydroxide", "ammonium chloride" ], "Reaction": [ "Step 1: Synthesis of imidazo[1,2-a]pyridine ring system", "a. Dissolve 2-aminopyridine (1.0 equiv) in N,N-dimethylformamide (DMF) and add sodium hydride (2.0 equiv).", "b. Heat the mixture to 80°C and stir for 1 hour.", "c. Add copper(I) iodide (0.1 equiv) and stir for an additional 2 hours.", "d. Cool the mixture to room temperature and filter the precipitate.", "Step 2: Introduction of bromine substituent", "a. Dissolve the imidazo[1,2-a]pyridine (1.0 equiv) in acetic acid and add hydrogen peroxide (1.5 equiv) dropwise.", "b. Stir the mixture at room temperature for 1 hour.", "c. Add sodium hydroxide (2.0 equiv) and stir for an additional 30 minutes.", "d. Filter the precipitate and wash with water.", "Step 3: Addition of amine group to ethyl chain", "a. Dissolve the bromoimidazo[1,2-a]pyridine (1.0 equiv) in DMF and add ammonium chloride (2.0 equiv).", "b. Add ethyl bromide (1.5 equiv) and stir at room temperature for 2 hours.", "c. Filter the precipitate and wash with water.", "d. Dissolve the resulting product in ethanol and add sodium hydroxide (2.0 equiv) to the solution.", "e. Stir the mixture at room temperature for 1 hour.", "f. Filter the precipitate and wash with water.", "g. Recrystallize the final product from ethanol." ] } | |
CAS No. |
2757961-50-3 |
Molecular Formula |
C9H10BrN3 |
Molecular Weight |
240.10 g/mol |
IUPAC Name |
(1S)-1-(6-bromoimidazo[1,2-a]pyridin-2-yl)ethanamine |
InChI |
InChI=1S/C9H10BrN3/c1-6(11)8-5-13-4-7(10)2-3-9(13)12-8/h2-6H,11H2,1H3/t6-/m0/s1 |
InChI Key |
XIZOIMRPNXZUPS-LURJTMIESA-N |
Isomeric SMILES |
C[C@@H](C1=CN2C=C(C=CC2=N1)Br)N |
Canonical SMILES |
CC(C1=CN2C=C(C=CC2=N1)Br)N |
Purity |
95 |
Origin of Product |
United States |
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